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Compound of Interest

Compound Name: Ethyl 4-bromo-2-methylbutanoate

Cat. No.: B1610555

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 4-bromo-2-
methylbutanoate, a key building block in organic synthesis with significant potential in
pharmaceutical development. This document details its chemical and physical properties,
outlines a proposed synthetic protocol, and explores its role in the development of novel
antibacterial agents through the inhibition of the LpxC enzyme in the lipid A biosynthesis
pathway.

Core Properties of Ethyl 4-bromo-2-methylbutanoate

Ethyl 4-bromo-2-methylbutanoate is a functionalized ester that serves as a versatile
intermediate in the synthesis of more complex molecules. Its bifunctional nature, possessing
both an ester group and a reactive bromine atom, allows for a variety of chemical
transformations.

Quantitative Data Summary

The key physicochemical properties of Ethyl 4-bromo-2-methylbutanoate are summarized in
the table below for easy reference.
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Property Value Source
Molecular Weight 209.08 g/mol [1]
Molecular Formula C7H13BrO2 [1]
CAS Number 2213-09-4 [1]

ethyl 4-bromo-2-
IUPAC Name [1]
methylbutanoate

Canonical SMILES CCOC(=0)C(C)CCBr [1]

FYLONIWABFGHJB-
InChl Key [1]
UHFFFAOYSA-N

Predicted Density 1.3+0.1 g/cm3
Predicted Boiling Point 212.0+£23.0 °C at 760 mmHg
Predicted Flash Point 107.7£13.0 °C

Molecular Structure

The two-dimensional structure of Ethyl 4-bromo-2-methylbutanoate highlights the ethyl ester
group and the bromine atom attached to the butyl chain, with a methyl group at the second
carbon position.
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Hell-Volhard-Zelinsky Reaction
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Intermediate: 2-Bromo-2-methylbutanoyl bromide
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Lipid A Biosynthesis Pathway

UDP-GIcNAc
LpxC Inhibitor
(derived from Ethyl
4-bromo-2-methylbutanoate)

(UDP-3-O-(R-3-hydroxymyristoyl)-GIcNA() ~

(UDP-S-O-(R-S-hydroxymyristoyl)-GIcN)

..Ssubsequent steps

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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